5'-Amino-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one

• CAS: 1399663-06-9

Core Science & Biosynthesis

electronic and steric properties of aminocyclopropyl indoles

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Protocols & Analytical Methods

Application Notes and Protocols for the Asymmetric Synthesis of Spiro[cyclopropane-oxindole] Compounds

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: The Spiro[cyclopropane-oxindole] Scaffold - A Privileged Motif in Medicinal Chemistry

The spiro[cyclopropane-oxindole] core is a fascinating and highly sought-after structural motif in modern drug discovery. This unique three-dimensional architecture, which rigidly joins a cyclopropane ring to the C3 position of an oxindole, imparts a distinct conformational rigidity that is often beneficial for potent and selective interactions with biological targets. The inherent strain of the cyclopropane ring also provides a latent source of reactivity, making these compounds valuable synthetic intermediates for further molecular elaboration.[1][2]

The significance of this scaffold is underscored by the diverse biological activities exhibited by its derivatives, including potent anticancer, antiviral, and central nervous system (CNS) modulating properties.[1][2] For instance, certain spiro[cyclopropane-1,3'-indolin]-2'-ones have demonstrated significant activity against human cancer cell lines by inducing cell cycle arrest and apoptosis.[3] Given their therapeutic potential, the development of efficient and stereocontrolled methods for their synthesis is of paramount importance to the medicinal chemistry community.

This guide provides an in-depth overview of state-of-the-art asymmetric protocols for the synthesis of spiro[cyclopropane-oxindole] compounds. We will delve into the mechanistic underpinnings of key catalytic strategies, offer detailed, field-proven experimental protocols, and present comparative data to aid in the selection of the most appropriate method for a given synthetic challenge.

Core Synthetic Strategies: A Tale of Two Catalytic Worlds

The asymmetric construction of the spiro[cyclopropane-oxindole] framework is predominantly achieved through two powerful catalytic paradigms: organocatalysis and transition metal catalysis. The choice between these approaches is often dictated by the nature of the starting materials, the desired substitution pattern on the cyclopropane ring, and the operational simplicity of the reaction.

Organocatalytic Approaches: The Power of Small Molecule Catalysts

Organocatalysis has emerged as a robust and environmentally benign strategy for asymmetric synthesis. In the context of spiro[cyclopropane-oxindole] synthesis, chiral small molecules, often derived from natural products like cinchona alkaloids or amino acids, are employed to create a chiral environment that directs the stereochemical outcome of the reaction. A prevalent and highly effective organocatalytic strategy is the Michael-Initiated Ring Closure (MIRC) reaction.[4][5]

The MIRC reaction is a powerful cascade process that forms two carbon-carbon bonds and up to two stereocenters in a single operation. A typical MIRC reaction for the synthesis of spiro[cyclopropane-oxindoles] involves the reaction of a methyleneindolinone with a pronucleophile bearing a leaving group, such as a brominated malonate ester. The reaction is often catalyzed by a bifunctional organocatalyst, such as a thiourea-containing cinchona alkaloid.[4][6]

The catalytic cycle, as depicted below, commences with the deprotonation of the methyleneindolinone by the basic amine of the cinchona alkaloid catalyst, forming an enolate. Simultaneously, the thiourea moiety of the catalyst activates the electrophile (e.g., bromomalonate) through hydrogen bonding. This dual activation facilitates a highly enantioselective Michael addition of the enolate to the activated electrophile. The resulting intermediate then undergoes an intramolecular nucleophilic substitution (an SN2 reaction), wherein the newly formed enolate displaces the bromide leaving group to forge the cyclopropane ring and regenerate the catalyst.

Caption: Organocatalytic MIRC cycle for spiro[cyclopropane-oxindole] synthesis.

This protocol is adapted from a procedure utilizing a cinchona alkaloid-derived thiourea catalyst for the reaction between a methyleneindolinone and diethyl bromomalonate.

Materials:

• Methyleneindolinone (1.0 equiv)

• Diethyl bromomalonate (1.2 equiv)

• Chiral thiourea catalyst (e.g., (DHQD)₂PHAL) (10 mol%)

• 2,6-Lutidine (1.5 equiv)

• Toluene (0.2 M)

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexanes

• Silica gel for column chromatography

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the methyleneindolinone (0.2 mmol, 1.0 equiv) and the chiral thiourea catalyst (0.02 mmol, 10 mol%).

• Add anhydrous toluene (1.0 mL) and stir the mixture at room temperature for 10 minutes to ensure dissolution.

• Add 2,6-lutidine (0.3 mmol, 1.5 equiv) to the reaction mixture.

• In a separate vial, dissolve diethyl bromomalonate (0.24 mmol, 1.2 equiv) in anhydrous toluene (0.5 mL).

• Add the diethyl bromomalonate solution dropwise to the reaction mixture over 5 minutes.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion (typically 12-24 hours), quench the reaction with saturated aqueous ammonium chloride solution (5 mL).

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine (10 mL), and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the desired spiro[cyclopropane-oxindole] product.

• Determine the diastereomeric ratio by ¹H NMR spectroscopy and the enantiomeric excess by chiral HPLC analysis.

Transition Metal Catalysis: Precision and Versatility

Transition metal catalysis offers a complementary and often highly efficient route to spiro[cyclopropane-oxindoles]. A variety of metals, including nickel, copper, rhodium, and scandium, have been successfully employed in conjunction with chiral ligands to catalyze the asymmetric cyclopropanation.[7][8]

A particularly noteworthy example is the nickel(II)-catalyzed enantioselective cyclopropanation of 3-alkenyl-oxindoles with phenyliodonium ylides.[7][9][10] This method is advantageous as it often proceeds under mild conditions and provides access to highly functionalized spirocyclopropanes with excellent stereocontrol.

The reaction is believed to proceed through a mechanism involving the formation of a free carbene. The chiral N,N'-dioxide-Ni(II) complex coordinates to the 3-alkenyl-oxindole, creating a chiral environment around the double bond. The phenyliodonium ylide then decomposes to generate a free carbene, which subsequently adds to the coordinated alkene in a stereocontrolled fashion to yield the spiro[cyclopropane-oxindole] product. EPR spectroscopy studies have provided evidence for a stepwise biradical mechanism in some cases.[7][10]

Caption: Experimental workflow for Ni-catalyzed asymmetric cyclopropanation.

This protocol is based on the work of Feng and co-workers for the enantioselective cyclopropanation using a chiral N,N'-dioxide-Ni(II) complex.[7][9]

Materials:

• Chiral N,N'-dioxide ligand (e.g., L-PiPr) (5 mol%)

• Nickel(II) triflate (Ni(OTf)₂) (5 mol%)

• 3-Alkenyl-oxindole (1.0 equiv)

• Phenyliodonium ylide (1.2 equiv)

• Dichloromethane (CH₂Cl₂) (0.1 M)

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexanes

• Silica gel for column chromatography

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add the chiral N,N'-dioxide ligand (0.005 mmol, 5 mol%) and Ni(OTf)₂ (0.005 mmol, 5 mol%).

• Add anhydrous CH₂Cl₂ (0.5 mL) and stir the mixture at room temperature for 30 minutes to form the catalyst complex.

• Add the 3-alkenyl-oxindole (0.1 mmol, 1.0 equiv) to the catalyst solution.

• Add the phenyliodonium ylide (0.12 mmol, 1.2 equiv) in one portion.

• Stir the reaction mixture at the specified temperature (e.g., 0 °C or room temperature) and monitor by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue directly by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure spiro[cyclopropane-oxindole] product.

• Determine the diastereomeric ratio and enantiomeric excess by ¹H NMR and chiral HPLC analysis, respectively.

Comparative Data of Asymmetric Synthesis Protocols

Catalyst System	Substrate	Yield (%)	dr	ee (%)	Reference
Cinchona Alkaloid-Thiourea	Methyleneindolinone	89	>20:1	87	[6]
Chiral Phosphoric Acid	3-Indolylmethanol & Methyleneindolinone	up to 95	>20:1	up to 98	[1]
Chiral N,N'-Dioxide-Ni(OTf)₂	3-Alkenyl-oxindole	up to 99	>19:1	up to 99	[7][10]
Chiral N,N'-Dioxide-Sc(OTf)₃	Methyleneindolinone & Alkynone	up to 99	>20:1	up to 99	[1]

Troubleshooting and Expert Insights

• Moisture and Air Sensitivity: Many of the metal-catalyzed reactions, particularly those involving organometallic intermediates, are sensitive to moisture and air. It is crucial to use anhydrous solvents and perform the reactions under an inert atmosphere to ensure high yields and reproducibility.

• Catalyst Loading: While the protocols provided suggest typical catalyst loadings, optimization may be necessary for specific substrates. In some cases, reducing the catalyst loading can be cost-effective for large-scale synthesis, but may require longer reaction times.

• Substrate Scope: The electronic and steric properties of the substituents on both the oxindole and the cyclopropanating agent can significantly influence the reaction outcome. Electron-withdrawing groups on the methyleneindolinone generally enhance reactivity in MIRC reactions.

• Diastereoselectivity Control: In cases where multiple diastereomers can be formed, the choice of catalyst, solvent, and temperature can often be tuned to favor the formation of a single diastereomer.

Conclusion and Future Outlook

The asymmetric synthesis of spiro[cyclopropane-oxindole] compounds has witnessed remarkable progress, with a diverse array of highly efficient and stereoselective methods now available to the synthetic chemist. Both organocatalysis and transition metal catalysis have proven to be powerful tools for accessing these valuable scaffolds. The choice of the optimal protocol will depend on the specific synthetic target and available resources.

Future research in this area will likely focus on the development of even more sustainable and economical catalytic systems, the expansion of substrate scope to include more challenging and diverse starting materials, and the application of these methodologies to the total synthesis of complex natural products and the development of novel therapeutic agents. The continued exploration of new catalytic concepts and reaction pathways will undoubtedly unlock further potential within this privileged class of molecules.

References

• Stereoselective synthesis and applications of spirocyclic oxindoles. Organic Chemistry Frontiers, 2021.

• Synthesis and biological evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as potential anticancer agents. Bioorganic & Medicinal Chemistry Letters, 2015.

• Domino Corey–Chaykovsky Reaction for One-Pot Access to Spirocyclopropyl Oxindoles. Organic Letters, 2018.

• Enantioselective organocatalytic cyclopropanations. The identification of a new class of iminium catalyst based upon directed electrostatic activation. Journal of the American Chemical Society, 2007.

• Nickel(II)-catalyzed enantioselective cyclopropanation of 3-alkenyl-oxindoles with phenyliodonium ylide via free carbene. Chemical Science, 2016.

• Mechanistic insights into NHC/Cu catalyzed asymmetric synthesis of spirooxindoles: origins of enantioselectivity and diastereoselectivity. Organic Chemistry Frontiers, 2023.

• Organocatalytic Asymmetric Direct Vinylogous Michael Initiated Ring Closure Reaction of 4-Nitroisoxazole Derivatives to 3-Isopropylidene Oxindoles. The Journal of Organic Chemistry, 2023.

• A Review of Synthesis and Various Biological Activities of Spiro Heterocyclic Compounds Comprising Oxindole and Pyrrolidine Moities. Journal of Heterocyclic Chemistry, 2016.

• Catalytic asymmetric synthesis of spirocyclobutyl oxindoles and beyond via [2+2] cycloaddition and sequential transformations. Chemical Science, 2021.

• Nickel(II)-catalyzed enantioselective cyclopropanation of 3-alkenyl-oxindoles with phenyliodonium ylide via free carbene. SciSpace, 2016.

• Domino Corey-Chaykovsky reaction of isatins. ResearchGate, 2020.

• Synthesis of spiro cyclopropane-oxyindole compounds by organic catalytic reaction. Journal of Yunnan University (Natural Sciences Edition), 2023.

• Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions. Organic Chemistry Frontiers, 2024.

• Asymmetric Synthesis of Spiro-3,3'-cyclopropyl Oxindoles via Vinylogous Michael Initiated Ring Closure Reaction. The Journal of Organic Chemistry, 2022.

• Corey-Chaykovsky Reaction. Alfa Chemistry.

• Catalytic asymmetric construction of spiro[pyrrolidine-2,3'-oxindole] scaffolds through chiral phosphoric acid-catalyzed 1,3-dipolar cycloaddition involving 3-amino oxindoles. Chemical Communications, 2015.

• Synthesis and Biological Evaluation of Novel Dispiro-Indolinones with Anticancer Activity. Molecules, 2021.

• Nickel(ii)-catalyzed enantioselective cyclopropanation of 3-alkenyl-oxindoles with phenyliodonium ylide via free carbene. Chemical Science, 2016.

• Catalytic asymmetric synthesis of spirocyclobutyl oxindoles and beyond via [2+2] cycloaddition and sequential transformations. Semantic Scholar, 2021.

• Synthesis and Diversification of Chiral Spirooxindoles via Organocatalytic Cascade Reactions. MDPI, 2023.

• Corey-Chaykovsky Reaction. Organic Chemistry Portal.

• Molecular diversity of spirooxindoles. Synthesis and biological activity. Medicinal Chemistry Research, 2016.

• Asymmetric Synthesis of Spiro-3,3'-cyclopropyl Oxindoles via Vinylogous Michael Initiated Ring Closure Reaction. The Journal of Organic Chemistry, 2022.

• Asymmetric Cyclopropanation. Wiley-VCH, 2012.

• Development of spiro-3-indolin-2-one containing compounds of antiproliferative and anti-SARS-CoV-2 properties. -ORCA - Cardiff University, 2022.

• Supporting Information for CF3-containing Spiro-epoxyoxindoles via Corey−Chaykovsky Reaction of N-Alkyl Isatins with Ph2S+CH2. ACS Publications.

• An overview of spirooxindole as a promising scaffold for novel drug discovery. Expert Opinion on Drug Discovery, 2020.

• Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-imines via a sequential [1 + 2] annulation reaction of indolin-2-imines with α-aryl vinylsulfonium salts. Organic & Biomolecular Chemistry, 2023.

• Nickel(II)-Catalyzed Formal [3+2] Cycloadditions between Indoles and Donor–Acceptor Cyclopropanes. Molecules, 2024.

• Catalytic asymmetric [4 + 1] cycloaddition to synthesize chiral pyrazoline-spirooxindoles. Organic Chemistry Frontiers, 2023.

• Design, Synthesis, and Evaluation of Anticancer Activity of Some New Spiro Indoline-2-one Derivatives. ResearchGate, 2021.

• Review of synthesis and various biological activities of spiro heterocyclic compounds comprising oxindole and pyrrolidine moities. Semantic Scholar, 2016.

• Chiral Phosphoric Acid-Catalyzed Asymmetric Synthesis of Axially Chiral Arylpyrazole. ChemRxiv, 2023.

• Organocatalytic Enantioselective Cascade Michael-Alkylation Reactions: Synthesis of Chiral Cyclopropanes and Investigation of Unexpected Organocatalyzed Stereoselective Ring Opening of Cyclopropanes. Organic Chemistry Portal.

• Chiral phosphoric acid-catalyzed asymmetric synthesis of helically chiral, planarly chiral and inherently chiral molecules. Beilstein Journal of Organic Chemistry, 2024.

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• 10. Nickel(ii)-catalyzed enantioselective cyclopropanation of 3-alkenyl-oxindoles with phenyliodonium ylide via free carbene - Chemical Science (RSC Publishing) [pubs.rsc.org]

using tosylhydrazone salts for spiro[cyclopropane-1,3'-indolin]-2'-one synthesis

Title: A Practical Guide to the Synthesis of Spiro[cyclopropane-1,3'-indolin]-2'-ones using Tosylhydrazone Salts

Abstract: This comprehensive guide provides detailed protocols and mechanistic insights for the synthesis of spiro[cyclopropane-1,3'-indolin]-2'-ones, a class of compounds with significant potential in drug discovery. The focus is on the use of tosylhydrazone salts as stable and safe precursors for the in situ generation of diazo compounds, which are key intermediates in the cyclopropanation of 3-methyleneindolin-2-ones. Both metal-free and transition-metal-catalyzed approaches are discussed, offering researchers a versatile toolkit for accessing this valuable molecular scaffold. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful synthetic methodology.

Introduction: The Significance of Spiro[cyclopropane-1,3'-indolin]-2'-ones

The spiro[cyclopropane-1,3'-indolin]-2'-one, also known as spirocyclopropyl oxindole, is a unique molecular architecture that fuses the pharmacologically significant 2-oxindole motif with the highly strained cyclopropane ring.[1][2] This structural combination has garnered considerable attention in medicinal chemistry due to the diverse biological activities exhibited by these compounds.[3] Libraries of these spirocycles have been synthesized and evaluated for their potential as anticancer agents against a range of human cancer cell lines, including colon, prostate, cervical, lung, and breast cancer.[4] Several derivatives have demonstrated promising anticancer activity, with some inducing cell cycle arrest and apoptosis in cancer cells.[4][5] The indolin-2-one core itself is a well-established precursor for the synthesis of antitumor agents.[6] The inherent ring strain of the cyclopropane moiety and the dense arrangement of functional groups around the spirocyclic core make these compounds attractive for exploring new chemical space in drug discovery programs.[7]

The synthesis of spirocyclopropyl oxindoles can be approached through various strategies, often involving the reaction of a cyclopropanating agent with a suitable oxindole precursor.[1][2] Among the various methods, those that utilize tosylhydrazone salts as carbene precursors for the cyclopropanation of 3-methyleneindolin-2-ones have emerged as a particularly robust and practical approach.[5] This method offers a safer alternative to handling potentially explosive diazo compounds directly.[5][8]

The Reaction Mechanism: From Tosylhydrazone to Spirocycle

The use of tosylhydrazone salts for cyclopropanation hinges on their ability to generate diazo compounds in situ under basic conditions. These diazo compounds can then react with an alkene, in this case, a 3-methyleneindolin-2-one, to form the desired cyclopropane ring. The reaction can proceed through either a metal-free or a transition-metal-catalyzed pathway.

Metal-Free Pathway: A [3+2] Cycloaddition-Elimination Cascade

In the absence of a metal catalyst, the reaction is believed to proceed through a [3+2] cycloaddition of the diazo compound with the 3-methyleneindolin-2-one, followed by the elimination of dinitrogen.

The key steps are as follows:

• Deprotonation and Diazo Formation: The tosylhydrazone is deprotonated by a base (e.g., a strong base like sodium hydride or a weaker base like potassium carbonate) to form an anion. This anion then undergoes elimination of the tosyl group to generate a diazo compound.

• [3+2] Cycloaddition: The diazo compound, acting as a 1,3-dipole, reacts with the electron-deficient alkene of the 3-methyleneindolin-2-one in a [3+2] cycloaddition to form a pyrazoline intermediate.

• Dinitrogen Extrusion: The pyrazoline intermediate is often unstable and readily eliminates a molecule of dinitrogen (N₂) to form the thermodynamically more stable cyclopropane ring.

Caption: Metal-free synthesis of spiro[cyclopropane-1,3'-indolin]-2'-ones.

Transition-Metal-Catalyzed Pathway: Carbene Transfer

Transition metals, particularly rhodium and copper complexes, can catalyze the decomposition of diazo compounds to form metal-carbene intermediates.[9] These electrophilic carbenes are then efficiently transferred to the alkene.

The key steps are:

• Diazo Formation: As in the metal-free pathway, the tosylhydrazone salt is converted to the corresponding diazo compound in situ.

• Metal-Carbene Formation: The diazo compound reacts with the transition metal catalyst (e.g., Rh₂(OAc)₄) to release dinitrogen and form a metal-carbene complex.

• Carbene Transfer (Cyclopropanation): The metal-carbene complex reacts with the 3-methyleneindolin-2-one to form the spirocyclopropyl product, regenerating the catalyst for the next cycle.

Caption: Transition-metal-catalyzed cyclopropanation.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the key stages of the synthesis.

General Considerations

• Reagents and Solvents: All reagents should be of high purity. Anhydrous solvents should be used where specified, as moisture can quench the basic conditions and interfere with the reaction.

• Inert Atmosphere: Reactions involving strong bases or sensitive intermediates are best performed under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions.

• Safety: Tosylhydrazine and its derivatives should be handled with care. While tosylhydrazone salts are generally more stable than diazo compounds, the in situ generation of diazo species still warrants caution. The reactions should be carried out in a well-ventilated fume hood.

Protocol 1: Synthesis of Tosylhydrazone from an Aldehyde or Ketone

Tosylhydrazones are typically prepared by the condensation of an aldehyde or ketone with tosylhydrazine.[10]

• Materials:

  • Aldehyde or ketone (1.0 equiv)

  • p-Toluenesulfonhydrazide (tosylhydrazine) (1.0 equiv)

  • Ethanol or methanol

  • Catalytic amount of hydrochloric acid (optional)

• Procedure:

  • Dissolve the aldehyde or ketone in ethanol in a round-bottom flask.

  • Add an equimolar amount of tosylhydrazine.

  • If the reaction is slow, add a few drops of concentrated hydrochloric acid to catalyze the condensation.

  • Stir the mixture at room temperature or gently heat to reflux until the reaction is complete (typically monitored by TLC).

  • Upon completion, the tosylhydrazone often precipitates from the solution. If not, cool the mixture in an ice bath to induce crystallization.

  • Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum.

Protocol 2: Synthesis of the Tosylhydrazone Salt

The tosylhydrazone is converted to its salt, typically the sodium salt, to facilitate the subsequent elimination to the diazo compound.[11]

• Materials:

  • Tosylhydrazone (1.0 equiv)

  • Sodium methoxide solution (1.0 M in methanol, 1.05 equiv)

  • Methanol

  • Diethyl ether

• Procedure:

  • Dissolve the tosylhydrazone in a minimal amount of methanol in a round-bottom flask.

  • Add the sodium methoxide solution dropwise with stirring at room temperature.

  • Continue stirring for 30-60 minutes.

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • The resulting solid is the sodium salt of the tosylhydrazone. It can be washed with diethyl ether to remove any non-polar impurities and then dried under vacuum. This salt is often used in the next step without further purification.

Protocol 3: Metal-Free Diastereoselective Synthesis of Spiro[cyclopropane-1,3'-indolin]-2'-one[5]

This protocol is adapted from a reported metal-free cyclopropanation.[5]

• Materials:

  • 3-Methyleneindolin-2-one (1.0 equiv)

  • Tosylhydrazone salt (1.5 equiv)

  • Potassium carbonate (K₂CO₃) (2.0 equiv)

  • Toluene

  • Phase-transfer catalyst (e.g., 18-crown-6, 0.1 equiv) - optional, but can improve reaction rates and yields.

• Procedure:

  • To a stirred suspension of the 3-methyleneindolin-2-one and potassium carbonate in toluene, add the tosylhydrazone salt.

  • If using, add the phase-transfer catalyst.

  • Heat the reaction mixture to reflux (typically 80-110 °C).

  • Monitor the reaction progress by TLC. The reaction may take several hours to reach completion.

  • Once the starting material is consumed, cool the reaction mixture to room temperature.

  • Filter the mixture to remove the inorganic salts and wash the solid with toluene or ethyl acetate.

  • Combine the organic filtrates and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired spiro[cyclopropane-1,3'-indolin]-2'-one.

Reaction Scope and Optimization

The success of the spirocyclopropanation reaction can be influenced by several factors, including the nature of the substrates and the reaction conditions.

Starting Material (3-Methyleneindolin-2-one)	Starting Material (Tosylhydrazone derived from)	Catalyst	Base	Solvent	Yield (%)	Diastereomeric Ratio (d.r.)
N-Methyl-3-methyleneindolin-2-one	Benzaldehyde	None	K₂CO₃	Toluene	High	Good
N-Benzyl-3-methyleneindolin-2-one	Acetophenone	None	K₂CO₃	Toluene	Moderate to High	Good
N-Acetyl-3-methyleneindolin-2-one	Propiophenone	Rh₂(OAc)₄	-	Dichloromethane	High	Excellent
5-Bromo-3-methyleneindolin-2-one	Cyclohexanone	None	NaH	THF	Moderate	Moderate

Table 1: Representative examples of reaction conditions and outcomes for the synthesis of spiro[cyclopropane-1,3'-indolin]-2'-ones. Yields and diastereomeric ratios are generalized from literature reports and will vary with specific substrates.

Key Causality Behind Experimental Choices

• Choice of Base: Stronger bases like sodium hydride (NaH) can lead to faster reaction rates but may also promote side reactions. Weaker bases like potassium carbonate (K₂CO₃) are often sufficient, especially at elevated temperatures, and can offer better control and selectivity.[5]

• Solvent Selection: The choice of solvent can influence the solubility of the reagents and the reaction temperature. Toluene is a common choice for its ability to azeotropically remove water and for its relatively high boiling point. Dichloromethane is often used for metal-catalyzed reactions that proceed at lower temperatures.

• Catalyst: While metal-free conditions are advantageous for their simplicity and lower cost, transition-metal catalysts like dirhodium(II) tetraacetate (Rh₂(OAc)₄) can offer higher efficiency and stereoselectivity, particularly for less reactive substrates.[8]

• Substrate Electronics and Sterics: The electronic nature of both the 3-methyleneindolin-2-one and the tosylhydrazone can impact the reaction. Electron-withdrawing groups on the 3-methyleneindolin-2-one can enhance its reactivity as a Michael acceptor. Steric hindrance around the reacting centers can decrease the reaction rate and influence the diastereoselectivity of the cyclopropanation.

Overall Experimental Workflow

The synthesis of spiro[cyclopropane-1,3'-indolin]-2'-ones from tosylhydrazone salts can be summarized in the following workflow:

Caption: General experimental workflow for the synthesis of spiro[cyclopropane-1,3'-indolin]-2'-ones.

Conclusion

The use of tosylhydrazone salts provides a reliable and scalable method for the synthesis of medicinally relevant spiro[cyclopropane-1,3'-indolin]-2'-ones. By offering a safer alternative to the direct handling of diazo compounds, this methodology is well-suited for both academic research and industrial drug development settings. The flexibility to employ either metal-free or transition-metal-catalyzed conditions allows for the optimization of the reaction for a wide range of substrates. The protocols and insights provided in this guide are intended to empower researchers to successfully apply this powerful synthetic transformation in their own laboratories.

References

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• Wikipedia. (n.d.). Tosylhydrazone. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-imines via a sequential [1 + 2] annulation reaction of indolin-2-imines with α-aryl vinylsulfonium salts. Organic & Biomolecular Chemistry, 23, 7415-7419. [Link]

• PubMed. (2015). Synthesis and biological evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as potential anticancer agents. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts. RSC Advances, 4, 38425-38432. [Link]

• American Chemical Society Publications. (n.d.). Stereoselective Cyclopropanation Reactions. Chemical Reviews. Retrieved from [Link]

• PubMed. (n.d.). Rhodium(III)-catalyzed Ortho Alkenylation of N-phenoxyacetamides With N-tosylhydrazones or Diazoesters Through C-H Activation. Retrieved from [Link]

• American Chemical Society Publications. (2023). Highly Diastereoselective Multicomponent Synthesis of Spirocyclopropyl Oxindoles Enabled by Rare-Earth Metal Salts. Organic Letters. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Catalytic asymmetric synthesis of polysubstituted spirocyclopropyl oxindoles: organocatalysis versus transition metal catalysis. Organic Chemistry Frontiers. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• ResearchGate. (n.d.). Syntheses and Applications of Spirocyclopropyl Oxindoles: A Decade Review. Retrieved from [Link]

• National Institutes of Health. (n.d.). Spiro[cyclopropane-1,3′-indolin]-2′-one. PMC. Retrieved from [Link]

• Reddit. (2022). Formation of tosylhydrazones. r/Chempros. Retrieved from [Link]

• Sci-Hub. (n.d.). Syntheses and Applications of Spirocyclopropyl Oxindoles: A Decade Review. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). The synthesis of silyl- and germyldiazoalkanes via tosylhydrazones. Retrieved from [Link]

• ETH Zürich. (n.d.). Carreira OC V Fall 2018 Document on Cyclopropanations in Syntheses A. Retrieved from [Link]

• Semantic Scholar. (n.d.). Asymmetric Synthesis of Spiro-3,3'-cyclopropyl Oxindoles via Vinylogous Michael Initiated Ring Closure Reaction. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Rhodium(iii)-catalyzed C2-selective carbenoid functionalization and subsequent C7-alkenylation of indoles. Chemical Communications, 50, 9433-9436. [Link]

• American Chemical Society Publications. (2023). Highly Diastereoselective Multicomponent Synthesis of Spirocyclopropyl Oxindoles Enabled by Rare-Earth Metal Salts. Retrieved from [Link]

• National Institutes of Health. (n.d.). Rhodium-catalyzed annulation of hydrazines with vinylene carbonate to synthesize unsubstituted 1-aminoindole derivatives. PMC. Retrieved from [Link]

• American Chemical Society Publications. (2022). Asymmetric Synthesis of Spiro-3,3′-cyclopropyl Oxindoles via Vinylogous Michael Initiated Ring Closure Reaction. The Journal of Organic Chemistry. Retrieved from [Link]

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• PubMed. (2022). Asymmetric Synthesis of Spiro-3,3'-cyclopropyl Oxindoles via Vinylogous Michael Initiated Ring Closure Reaction. Retrieved from [Link]

• PubMed. (n.d.). Transition-Metal-Free Cyclopropanation of 2-Aminoacrylates with N-Tosylhydrazones: A General Route to Cyclopropane α-Amino Acid with Contiguous Quaternary Carbon Centers. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Catalytic asymmetric synthesis of spirocyclobutyl oxindoles and beyond via [2+2] cycloaddition and sequential transformations. Chemical Science. Retrieved from [Link]

• ResearchGate. (2025). Mechanism of rhodium(III)-catalyzed alkenylation of N-phenoxyacetamide using N-tosylhydrazone or alkenes: a computational study. Retrieved from [Link]

• Semantic Scholar. (n.d.). Rhodium(III)-Catalyzed C-H Cascade Annulation of Arylhydrazines with 2-Diazo-1,3-indandiones for the Synthesis of Tetracyclic Indeno[1,2-b]indoles. Retrieved from [Link]

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Application Notes and Protocols for the Synthesis of Spiro[indole-3,2'-pyrrolidine] Scaffolds via 1,3-Dipolar Cycloaddition

Introduction: The Privileged Spiro[indole-3,2'-pyrrolidine] Scaffold

The spiro[indole-3,2'-pyrrolidine] core is a prestigious heterocyclic motif frequently found in a wide array of natural products and pharmacologically active compounds.[1][2] This unique three-dimensional structure, which incorporates a spiro center at the C3 position of the oxindole ring, has garnered significant attention from the medicinal chemistry community.[2][3] Notable examples of its biological relevance include its presence in compounds with potential as anticancer, antimicrobial, antiviral, and antimalarial agents.[4][5] The inherent structural rigidity and dense arrangement of functional groups make the spirooxindole scaffold an attractive template for the design of novel therapeutics.[3][4][6] Among the various synthetic strategies, the 1,3-dipolar cycloaddition reaction has emerged as a particularly powerful and versatile tool for the construction of these complex architectures with high degrees of regio- and stereoselectivity.[7][8]

The [3+2] Cycloaddition: A Mechanistic Overview

The synthesis of the spiro[indole-3,2'-pyrrolidine] core via a 1,3-dipolar cycloaddition is a classic example of a [3+2] cycloaddition reaction.[8][9] This reaction involves the concertedly or stepwise addition of a 1,3-dipole to a dipolarophile, resulting in the formation of a five-membered heterocyclic ring.[9] In the context of spirooxindole synthesis, the key reactive intermediate is a non-stabilized azomethine ylide, which serves as the 1,3-dipole.

The azomethine ylide is typically generated in situ from the condensation of an isatin derivative with an α-amino acid, such as L-proline or sarcosine.[8][10][11] The reaction is initiated by the nucleophilic attack of the amino acid's nitrogen on the C3-ketone of the isatin. This is followed by a decarboxylation step, which is often facilitated by heating, to generate the transient azomethine ylide. This highly reactive intermediate is then trapped by a suitable dipolarophile, which is typically an electron-deficient alkene, to furnish the desired spiro[indole-3,2'-pyrrolidine] product.[8] The stereoselectivity of the reaction is governed by the geometry of the azomethine ylide and the mode of approach of the dipolarophile.[12]

Sources

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Technical Notes & Optimization

Technical Support Center: A Guide to Improving Reaction Yield in Spiro[cyclopropane-1,3'-indole]-2'-one Synthesis

Welcome to the technical support center for the synthesis of spiro[cyclopropane-1,3'-indole]-2'-one derivatives. This scaffold is a cornerstone in medicinal chemistry, appearing in a wide array of pharmacologically active compounds, including agents with anticancer, antiviral, and CNS-modulating properties.[1][2][3] However, its construction is not without challenges. Researchers often face difficulties with low yields, competing side reactions, and poor stereocontrol.[4]

The synthesis of these complex spirocycles is often hindered by the inherent tendency of the indole intermediate to undergo 1,2-migration to restore its aromaticity, leading to undesired byproducts.[4] This guide is designed to provide you, as a dedicated researcher or drug development professional, with actionable, field-proven insights to overcome these obstacles. We will delve into the causality behind experimental choices, offering a self-validating framework to optimize your reaction outcomes.

Optimized Experimental Protocol: Metal-Free Diastereoselective Cyclopropanation

This protocol describes a reliable and diastereoselective synthesis of spiro[cyclopropane-1,3'-indolin]-2'-ones using tosylhydrazone salts. This method serves as a safer alternative to the use of potentially explosive diazo-compounds and has been reported to produce high yields.[5]

Materials and Reagents

• Substituted 3-methyleneindolin-2-one (1.0 equiv)

• Substituted benzaldehyde tosylhydrazone salt (1.2 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv), anhydrous

• Acetonitrile (ACN), anhydrous, sufficient volume for a 0.1 M solution

• Deuterated chloroform (CDCl₃) for NMR analysis

• Ethyl acetate (EtOAc) and Hexane for chromatography

• Silica gel (230-400 mesh)

Equipment

• Round-bottom flask equipped with a magnetic stir bar

• Nitrogen or Argon gas inlet

• Condenser (if heating is required)

• Standard glassware for work-up (separatory funnel, beakers, etc.)

• Rotary evaporator

• Flash chromatography system

Step-by-Step Procedure

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add the 3-methyleneindolin-2-one (1.0 equiv) and anhydrous potassium carbonate (2.0 equiv).

• Solvent Addition: Add anhydrous acetonitrile to create a 0.1 M solution based on the starting oxindole.

• Reagent Addition: Add the corresponding tosylhydrazone salt (1.2 equiv) to the stirring suspension at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Work-up:

  • Once the reaction is complete, quench the mixture with deionized water.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Filter the mixture and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure spiro[cyclopropane-1,3'-indolin]-2'-one product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Experimental Workflow Diagram

Caption: A decision tree for troubleshooting low yield issues.

Frequently Asked Questions (FAQs)

Q1: What is the best choice of catalyst for synthesizing spiro[cyclopropane-1,3'-indole]-2'-ones?

A: There is no single "best" catalyst, as the optimal choice depends on the specific substrates, desired stereochemistry, and cost considerations. Here is a comparison:

Catalyst Type	Examples	Pros	Cons	Reference(s)
Lewis Acids	Sc(OTf)₃, InCl₃	High diastereoselectivity, efficient activation of carbonyls.	Moisture sensitive, can be expensive, may require anhydrous conditions.	,[6] [1]
Organocatalysts	Chiral Thioureas	Metal-free, environmentally friendly, can provide high enantioselectivity.	May require higher catalyst loading, scope can be substrate-dependent.	[7]
Metal-Free (Base)	K₂CO₃, Cs₂CO₃	Inexpensive, readily available, operationally simple, avoids toxic metals.	May offer less stereocontrol compared to chiral catalysts.	[5]

Q2: How critical is the choice of solvent for this reaction?

A: The solvent is a critical parameter. It not only dissolves the reactants but also influences the reaction mechanism and stereochemical outcome. Aprotic, polar, and coordinating solvents like pyridine, N,N-dimethylformamide (DMF), and acetonitrile (ACN) have proven effective, particularly in reactions catalyzed by Lewis acids where solvent coordination to the metal center is important. [6]Protic solvents like methanol or ethanol should generally be avoided as they can interfere with many catalysts and intermediates. [8] Q3: What are the primary safety considerations for this synthesis?

A: While the featured protocol avoids highly hazardous diazo compounds, standard laboratory safety is essential.

• Tosylhydrazones: These are generally stable solids but should be handled with care.

• Solvents: Anhydrous solvents can be flammable and should be handled in a fume hood away from ignition sources.

• Bases: Potassium carbonate is an irritant. Avoid inhalation of dust and skin contact.

• General Practice: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Perform all reactions in a well-ventilated fume hood.

Q4: What is the general reaction mechanism for this cyclopropanation?

A: The reaction typically proceeds through a cascade or domino sequence. For the reaction of a 3-methyleneindolin-2-one with a carbene precursor (like a tosylhydrazone salt), the mechanism is generally believed to involve:

• Carbene Formation: The base (K₂CO₃) deprotonates the tosylhydrazone, which then eliminates tosylsulfinate and dinitrogen to generate a carbene intermediate in situ.

• Nucleophilic Attack: The electron-rich double bond of the 3-methyleneindolin-2-one acts as a nucleophile, attacking the electrophilic carbene.

• Ring Closure: An intramolecular cyclization occurs to form the three-membered cyclopropane ring, yielding the final spirocyclic product. The stereochemistry is determined during this ring-forming step.

General Reaction Mechanism

Caption: A simplified mechanistic pathway for cyclopropanation.

References

• Belluti, F., et al. (2021). Lewis Acid-Mediated Formation of 1,3-Disubstituted Spiro[cyclopropane-1,2'-indanes]. ResearchGate. Available at: [Link]

• Li, G-Q., et al. (2021). Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-imines via a sequential [1 + 2] annulation reaction of indolin-2-imines with α-aryl vinylsulfonium salts. Organic & Biomolecular Chemistry, 19(4), 845-849. Available at: [Link]

• Chen, Z. (2023). Synthesis of spiro cyclopropane-oxyindole compounds by organic catalytic reaction. Guangdong Chemical Industry. Available at: [Link]

• Fesat, H., et al. (2021). Stereoselective synthesis and applications of spirocyclic oxindoles. Organic Chemistry Frontiers, 8(3), 556-591. Available at: [Link]

• Lee, C-Y., et al. (2023). Synthesis of Spirocyclopropane-Containing 4H-Pyrazolo[1,5-a]indoles via Alkylative Dearomatization and Intramolecular N-Imination of an Indole–O-(Methylsulfonyl)oxime. Molecules, 28(17), 6374. Available at: [Link]

• Maiuolo, L., et al. (2023). Highly Diastereoselective Multicomponent Synthesis of Spirocyclopropyl Oxindoles Enabled by Rare-Earth Metal Salts. Organic Letters, 25(18), 3325–3330. Available at: [Link]

• Kapure, J. S., et al. (2014). Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts. RSC Advances, 4(72), 38425-38431. Available at: [Link]

• Nayak, V. L., et al. (2015). Synthesis and biological evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as potential anticancer agents. Bioorganic & Medicinal Chemistry Letters, 25(19), 4288-4293. Available at: [Link]

• Abdel-Aziz, A. A-M., et al. (2022). Development of spiro-3-indolin-2-one containing compounds of antiproliferative and anti-SARS-CoV-2 properties. Scientific Reports, 12(1), 18882. Available at: [Link]

• Sharma, U., et al. (2018). Recent advances in spirocyclization of indole derivatives. Chemical Society Reviews, 47(11), 3831-3848. Available at: [Link]

• Golec, B., et al. (2023). Solvent effects on the photooxidation of indolepyrazines. Photochemical & Photobiological Sciences, 22(2), 333-344. Available at: [Link]

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• 3. Development of spiro-3-indolin-2-one containing compounds of antiproliferative and anti-SARS-CoV-2 properties - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts - RSC Advances (RSC Publishing) [pubs.rsc.org]
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solubility challenges of 5'-aminospiro[cyclopropane-1,3'-indolin]-2'-one in common solvents

This guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 5'-aminospiro[cyclopropane-1,3'-indolin]-2'-one and related spirooxindole compounds. Our goal is to provide not just protocols, but the scientific rationale behind them, enabling you to make informed decisions and troubleshoot effectively during your experiments.

Introduction: Understanding the Challenge

The spirooxindole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant biological activity.[1] However, the rigid, polycyclic, and often crystalline nature of these molecules, including 5'-aminospiro[cyclopropane-1,3'-indolin]-2'-one, frequently leads to poor solubility in common aqueous and organic solvents.[1][2] This guide provides a systematic approach to overcoming these challenges.

The structure of 5'-aminospiro[cyclopropane-1,3'-indolin]-2'-one possesses a calculated LogP of approximately 1.1, indicating a degree of lipophilicity.[3] The key features influencing its solubility are the flat, aromatic indole core which favors crystal lattice packing, and the basic amino group at the 5' position, which offers a handle for pH-dependent solubility manipulation.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is my 5'-aminospiro[cyclopropane-1,3'-indolin]-2'-one compound difficult to dissolve?

A1: The poor solubility likely stems from two primary factors:

• High Crystal Lattice Energy: The planar indole ring system allows for efficient π-π stacking in the solid state. This creates a highly stable crystal lattice that requires significant energy to break apart during dissolution.[4] For a solvent to be effective, the energy released from solvating the individual molecule must overcome this lattice energy.

• Molecular Structure: While the compound has polar functional groups (amine, amide), the overall scaffold is largely non-polar and rigid. This "greasy" nature limits favorable interactions with highly polar solvents like water, while the polar groups can limit solubility in purely non-polar solvents like hexane.[5]

Q2: I dissolved my compound in DMSO, but it crashed out when I added my aqueous assay buffer. What happened?

A2: This is a very common phenomenon known as "antisolvent precipitation."[6] DMSO is a powerful, polar aprotic solvent that is miscible with water and can dissolve a wide range of compounds.[7] However, your spirooxindole compound is likely not truly soluble in water. When you add the aqueous buffer to your DMSO stock, you are drastically changing the properties of the solvent system. The water acts as an "antisolvent," reducing the DMSO concentration to a point where it can no longer keep the compound in solution, causing it to precipitate.[6][8] The local concentration of your compound can momentarily become very high as the DMSO disperses, triggering rapid crystallization.[6]

Q3: Can I just heat the solution to get it to dissolve?

A3: Heating can temporarily increase solubility by providing the energy needed to break the crystal lattice. However, this often creates a supersaturated solution. Upon cooling back to room or physiological temperature, the compound is likely to precipitate out, sometimes in an uncontrolled manner. While useful for initial dissolution in a primary solvent like DMSO, it is not a robust solution for maintaining solubility in an aqueous medium.

Q4: The structure has an amino group. How does pH affect solubility?

A4: The 5'-amino group is basic and can be protonated (become positively charged) under acidic conditions. This protonated form, being an ionic salt, will have significantly higher aqueous solubility than the neutral form.[9] Therefore, adjusting the pH of your aqueous medium to be acidic (e.g., pH 2-5) is a primary strategy you should explore. The solubility of similar compounds has been shown to be an order of magnitude higher at pH 2.0 compared to pH 7.4.[10]

Part 2: Troubleshooting Guides & Protocols

Guide 1: Systematic Approach to Solvent Selection

Before attempting complex methods, a systematic screen of common laboratory solvents is essential. This helps to identify the best primary solvent for stock solutions and potential candidates for co-solvent systems.

Protocol 1: Small-Scale Solubility Screening

• Preparation: Weigh approximately 1-2 mg of your compound into several small, labeled glass vials.

• Solvent Addition: To each vial, add a measured aliquot (e.g., 100 µL) of a single solvent from the list below.

• Mixing & Observation: Vortex each vial vigorously for 1-2 minutes. Use a sonicator bath for 5-10 minutes if initial dissolution is poor.

• Assessment: Visually inspect for complete dissolution against a dark background. If dissolved, add another 100 µL of solvent to estimate the approximate saturation point.

• Categorization: Classify solubility as:

  • Freely Soluble: Dissolves quickly in a small volume.

  • Soluble: Dissolves completely with mixing/sonication.

  • Slightly Soluble: Some, but not all, material dissolves.

  • Insoluble: No visible dissolution.

Table 1: Recommended Solvents for Initial Screening

Solvent Class	Examples	Polarity Index	Boiling Point (°C)	Rationale & Notes
Polar Aprotic	DMSO, DMF, NMP	7.2, 6.4, 6.7	189, 153, 202	Excellent for creating high-concentration stock solutions due to strong dipole moments.[7][11]
Polar Protic	Ethanol, Methanol, Isopropanol	5.2, 6.6, 4.3	78, 65, 82	Can act as both H-bond donors and acceptors. Good for co-solvent systems.
Ethers	THF, Dioxane, 2-MeTHF	4.2, 4.8, ---	66, 101, 80	Moderate polarity. THF is mentioned in a synthesis of the parent scaffold.[12]
Chlorinated	Dichloromethane (DCM), Chloroform	3.4, 4.1	40, 61	Good for non-polar compounds, but often have limited miscibility with water.
Ketones	Acetone	5.1	56	A common, moderately polar solvent.
Aqueous Buffer	0.1 M HCl, PBS (pH 7.4)	High	~100	Essential to test pH-dependence and baseline aqueous solubility.

Guide 2: Overcoming DMSO-to-Aqueous Precipitation

This is the most frequent challenge. The following workflow provides a logical progression for troubleshooting.

Workflow: Mitigating Antisolvent Precipitation

Caption: Decision workflow for troubleshooting precipitation.

Protocol 2: pH Modification for Solubility Enhancement

Causality: By lowering the pH of the aqueous buffer well below the pKa of the 5'-amino group (estimated pKa ~4-5), we can ensure it exists in its protonated, more soluble salt form.[13]

• Prepare Buffers: Prepare a series of buffers (e.g., citrate or acetate) at various pH values, such as pH 2.0, 3.0, 4.0, 5.0, and a control at 7.4.

• Prepare DMSO Stock: Create a concentrated stock solution of your compound in 100% DMSO (e.g., 10 mM).

• Dilution Test: Vigorously vortex 990 µL of the first buffer (e.g., pH 2.0). While vortexing, slowly add 10 µL of the DMSO stock drop-by-drop to the side of the tube, allowing it to mix in gradually. This achieves a 100 µM final concentration with 1% DMSO.

• Incubate & Observe: Let the solution stand for 30 minutes at room temperature. Inspect for any signs of precipitation or cloudiness.

• Determine Optimal pH: Repeat for each pH buffer to identify the pH range where the compound remains soluble.

Protocol 3: Developing a Co-solvent System

Causality: A co-solvent system maintains a more "organic-like" environment in the final aqueous solution, preventing the compound from precipitating.[8][14][15] Water-miscible solvents like ethanol, propylene glycol (PG), or polyethylene glycol 400 (PEG 400) are commonly used.[16][17]

• Select Co-solvent: Choose a biocompatible, water-miscible organic solvent in which your compound shows good solubility (from Protocol 1), for example, ethanol.

• Prepare Co-solvent Blends: In separate tubes, prepare different blends of your aqueous buffer and the co-solvent. For example:

  • 95% Buffer / 5% Ethanol

  • 90% Buffer / 10% Ethanol

  • 80% Buffer / 20% Ethanol

• Test Solubility: Add your DMSO stock solution (e.g., to 1% of the total volume) to each of these pre-mixed blends, using the slow, vortexing addition method described in Protocol 2.

• Identify Minimum Co-solvent: Determine the lowest percentage of co-solvent required to maintain the solubility of your compound at the desired final concentration. Using the minimum amount necessary is crucial to avoid potential interference with biological assays.

Part 3: Advanced Strategies

If the above methods are insufficient, more advanced formulation techniques can be employed, often in collaboration with a pharmaceutical development group.

• Amorphous Solid Dispersions (ASDs): This technique involves dispersing the drug at a molecular level within a polymer matrix.[18][19] The amorphous state lacks a crystal lattice, which significantly reduces the energy barrier to dissolution, often leading to higher apparent solubility and faster dissolution rates.[4][20]

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate the poorly soluble spirooxindole molecule, forming an inclusion complex where the hydrophobic part of the drug is shielded from water, thereby increasing its apparent aqueous solubility.[21]

Experimental Workflow: Solubility Method Selection

Caption: A logical flow for selecting a solubility strategy.

References

• Vertex AI Search, query: solubility of spirooxindole deriv

• Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. PMC - NIH. 2022-10-01. [Link]

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• Spiro[cyclopropane-1,3′-indolin]-2′-one. PMC - NIH. [Link]

• Co-Amorphous Solid Dispersions for Solubility and Absorption Improvement of Drugs: Composition, Preparation, Characterization and Formulations for Oral Delivery. MDPI. [Link]

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• Vertex AI Search, query: techniques for improving solubility of poorly soluble compounds in drug discovery, accessed January 28, 2026.

• Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing. [Link]

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• Vertex AI Search, query: physicochemical properties of spiro[cyclopropane-1,3'-indolin]-2'-one analogs, accessed January 28, 2026.

• A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC. [Link]

• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Ain Shams Engineering Journal. 2025-07-30. [Link]

• Vertex AI Search, query: solvent selection for non-polar heterocyclic compounds, accessed January 28, 2026.

• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

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• Vertex AI Search, query: pH-dependent solubility of amino-containing heterocyclic compounds, accessed January 28, 2026.

• Solubility Enhancement of Rifabutin by Co-solvency Approach. Journal of Pharmaceutical Negative Results. [Link]

• Vertex AI Search, query: using co-solvents to improve solubility of drug candid
• Vertex AI Search, query: creating amorphous solid dispersions to improve solubility, accessed January 28, 2026.

• The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins. MDPI. [Link]

• Techniques to improve the solubility of poorly soluble drugs. ResearchGate. [Link]

• Stereoselective Synthesis of Spirooxindole Derivatives Using One-Pot Multicomponent Cycloaddition Reaction and Evaluation of Their Antiproliferative Efficacy. ACS Omega. 2020-10-16. [Link]

• What should I do when a compound goes into DMSO, but precipitates when adding saline? ResearchGate. 2014-04-03. [Link]

• Drug Solubility: Importance and Enhancement Techniques. PMC - NIH. [Link]

• Vertex AI Search, query: solubility of 5'-aminospiro[cyclopropane-1,3'-indolin]-2'-one in common solvents, accessed January 28, 2026.
• Vertex AI Search, query: handbook of pharmaceutical excipients and solvents, accessed January 28, 2026.
• Vertex AI Search, query: handbook of pharmaceutical excipients and solvents, accessed January 28, 2026.
• Vertex AI Search, query: DMSO precipitation of organic compounds upon adding aqueous buffer, accessed January 28, 2026.

• Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. SciSpace. [Link]

• Vertex AI Search, query: DMSO precipitation of organic compounds upon adding aqueous buffer, accessed January 28, 2026.

• Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts. RSC Advances. [Link]

• Vertex AI Search, query: solvent selection for non-polar heterocyclic compounds, accessed January 28, 2026.

• Amorphous Solid Dispersion — An Ideal Formulation Approach to Improve Developability. Aragen. 2024-01-28. [Link]

• A Novel Spirooxindole Derivative Inhibits the Growth of Leishmania donovani Parasites both In Vitro and In Vivo by Targeting Type IB Topoisomerase. NIH. [Link]

• Vertex AI Search, query: pH-dependent solubility of amino-containing heterocyclic compounds, accessed January 28, 2026.
• Vertex AI Search, query: using co-solvents to improve solubility of drug candid

• (PDF) Compound Precipitation in High-Concentration DMSO Solutions. ResearchGate. 2025-11-11. [Link]

• Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Semantic Scholar. 2006-08-22. [Link]

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Technical Support Center: Troubleshooting Low Yields in the Dearomatization of Indole Derivatives for Spirocyclization

Welcome to the technical support center for indole dearomatization. This guide is designed for researchers, medicinal chemists, and process development scientists who are working to construct complex spirocyclic indolines and are encountering challenges with reaction efficiency and yield. The transformation of a planar indole into a three-dimensional spirocyclic scaffold is a powerful strategy in modern synthesis, but it is not without its complexities.[1][2]

This document moves beyond simple protocol recitation. It is structured to provide a logical framework for diagnosing and resolving common issues encountered during the dearomative spirocyclization of indole derivatives. We will explore the causality behind reaction outcomes and provide actionable, field-tested advice to guide your experimental design.

Foundational Concepts: Understanding the Reaction Manifold

Before troubleshooting, it is critical to understand the primary mechanistic pathways, as the nature of the problem is often intrinsically linked to the type of reaction being performed. Most dearomatization strategies fall into one of three broad categories:

• Nucleophile-Induced Dearomatization: This classic approach involves making the indole ring sufficiently electron-poor, typically by installing a strong electron-withdrawing group (EWG) at the N1 or C3 position (e.g., -NO₂, -CO₂R, acyl). This enhances the electrophilicity of the indole C2/C3-bond, allowing for a nucleophilic attack that breaks aromaticity and initiates spirocyclization.[1][3]

• Oxidative Dearomatization & Umpolung: In this strategy, an external oxidant is used to generate a reactive, electrophilic intermediate from the typically nucleophilic indole. This "umpolung" or reversal of reactivity allows for intramolecular attack by a tethered nucleophile. Common methods include using hypervalent iodine reagents or metal catalysts with an oxidant.[2][4][5][6] This approach is powerful as it doesn't always require pre-functionalization with an EWG.

• Photoredox-Catalyzed Dearomatization: A modern and versatile approach that uses visible light and a photocatalyst to generate highly reactive radical ion intermediates from the indole via a single-electron transfer (SET) process.[7][8][9] These methods are prized for their mild conditions but introduce new variables to consider, such as catalyst quantum yield and competing energy or electron transfer pathways.[8][10]

Troubleshooting Guide: A Question & Answer Approach

This section is designed to address the specific, practical problems you may be facing at the bench.

Problem 1: Low or No Conversion of Starting Material

You've set up your reaction, but after the specified time, TLC or LC-MS analysis shows predominantly unreacted starting material.

Q: My reaction is sluggish or stalls completely. What are the likely causes?

A: Stalled reactions are a common issue and can usually be traced back to one of four areas: Substrate Reactivity, Reagent/Catalyst Inactivity, Insufficiently Optimized Conditions, or Mechanistic Hurdles.

1. Substrate Reactivity:

• Is your indole sufficiently activated (or deactivated)? For nucleophile-induced methods, the strength of the EWG on the indole is paramount. An indole with a weak EWG may simply not be electrophilic enough to react. Conversely, in some oxidative or photoredox systems, highly electron-rich indoles are required.[7][8]

• Is the N-H bond interfering? In many oxidative reactions, the N-H bond is explicitly involved in the mechanism, for example, by reacting with an iodine-based catalyst to form an N-Iodo intermediate which is crucial for the reaction.[4] If your substrate is N-methylated, this pathway is blocked.

• Is the wrong N-protecting group being used? The choice of protecting group is not trivial. It can exert significant steric and electronic effects. For instance, in a nucleophilic addition, a bulky Boc group was found to give a much higher yield (82%) than a less bulky tosyl group, likely by enforcing a conformation that favors the desired reaction pathway.[1]

2. Reagent & Catalyst Inactivity:

• Oxidant Potency: In oxidative dearomatizations, the choice and quality of the oxidant are critical. If using a hydroperoxide like TBHP or CHP, ensure it has not degraded during storage. In some cases, a more sterically hindered oxidant like CHP can suppress side reactions (e.g., intermolecular coupling with the oxidant) and improve the yield of the desired spirocycle.[4]

• Catalyst Deactivation (Metals): If using a palladium catalyst, ensure it is in the correct oxidation state. Pd(0) can be oxidized to the active Pd(II) state by oxidants in the reaction, but adventitious reductants or ligand degradation can cause precipitation of inactive palladium black.[5][11]

• Photocatalyst Issues (Light-Induced): Ensure your photocatalyst is active and that your light source has the correct wavelength to excite it.[12] Some organic photocatalysts are susceptible to photobleaching over long reaction times. Control experiments without light are essential to confirm the reaction is indeed photocatalyzed.[12]

3. Reaction Conditions:

• Solvent Choice: The solvent can dramatically affect reaction rates and selectivity. In a Pd-catalyzed C-H oxygenation, polar aprotic solvents like acetonitrile were found to be optimal, while polar protic solvents like ethanol were detrimental to the reaction.[5]

• Temperature: While many photoredox reactions are run at room temperature, classical nucleophilic additions often require low temperatures (e.g., -78 °C) to control selectivity and prevent side reactions. Conversely, some reactions may require heating to overcome activation barriers.

• Atmosphere: Many catalytic systems, particularly those involving photoredox or low-valent metals, are sensitive to oxygen. Ensure your reaction is properly degassed and maintained under an inert atmosphere (N₂ or Ar).

4. Mechanistic Hurdles:

• Reversible Initial Step: The initial dearomatizing addition can be reversible. If the subsequent, irreversible step (e.g., intramolecular trapping) is slow, the reaction will not proceed to completion. This is a known issue in some additions to 3-nitroindoles.[1] Increasing the concentration or using a more reactive intramolecular nucleophile can sometimes overcome this.

Problem 2: Complex Reaction Mixture & Poor Selectivity

Your starting material is consumed, but instead of a clean spot/peak for your product, you see multiple new products, making isolation difficult and yields low.

Q: I'm observing significant amounts of side products. How can I improve selectivity?

A: Poor selectivity is often a problem of competing reaction pathways. Identifying the structure of the major byproducts is the most critical step in diagnosing the issue.

1. Competing Nucleophilic Attack:

• The Issue: For indoles bearing another electrophilic site, such as a 3-acyl group, the incoming nucleophile may attack that site (a 1,2-addition) instead of the indole C2-position (a 1,4-addition).[1]

• The Solution (Causality-Driven): This competition is governed by sterics. A sterically hindered nucleophile or a sterically demanding substituent on the indole can block one pathway, favoring the other. In one study, switching from a simple N,N-diethyl ketoamide to a bulkier N,N-dicyclohexyl or N,N-diisopropyl ketoamide completely switched the selectivity from the undesired 1,2-addition product to the desired 1,4-dearomatized product.[1]

2. Rearomatization vs. Trapping:

• The Issue: The dearomatized intermediate is often unstable. If the final spirocyclization step is slow, the intermediate can undergo a 1,2-migration or elimination to rearomatize, which is a common problem in the synthesis of spiroindolines.[13]

• The Solution: Modifying the tether that links the nucleophile to the indole can change the kinetics of the ring-closing step. Shortening or lengthening the tether, or adding rigidifying elements like double bonds, can pre-organize the molecule for cyclization and outcompete the rearomatization pathway.

3. Catalyst- or Reagent-Induced Side Reactions:

• The Issue: In photocatalytic reactions, side reactions like dimerization of reactants can occur.[7][8] In oxidative systems, over-oxidation of the product or starting material is a risk.

• The Solution:

  • For Photocatalysis: Adjusting the light intensity or wavelength can sometimes favor one process over another. A study on a Paternò-Büchi reaction found that careful tuning of the visible light source (405 or 465 nm) could completely shut down an unwanted ketone dimerization side reaction.[7][8]

  • For Oxidative Reactions: Using stoichiometric amounts of the oxidant is crucial. Slowly adding the oxidant via syringe pump can help maintain a low concentration, minimizing over-oxidation.

Data-Driven Optimization Strategies

A systematic approach is key to solving yield issues. The following table summarizes key parameters to screen, based on successful optimizations reported in the literature.

Parameter	Variable to Screen	Rationale & Example	Reference
N-Protecting Group	-SO₂Ar, -Boc, -Piv	Exerts profound steric and electronic control. A Boc group gave 82% yield vs. lower yields for sulfonyl groups in a nucleophilic addition.	[1]
Solvent	Toluene, THF, CH₃CN, DCE	Affects solubility, catalyst stability, and stabilization of intermediates. CH₃CN was optimal for a Pd-catalyzed oxidation.	[5]
Catalyst/Additive	Lewis Acids (TFA, NaBF₄)	Can activate the substrate or assist in catalyst turnover. NaBF₄ improved yield in a photoredox process.	[12]
Oxidant	TBHP, CHP, O₂, TEMPO	Steric bulk can prevent side reactions. CHP gave a cleaner reaction than TBHP by suppressing peroxide byproducts.	[4]
Light Source (Photoredox)	Blue LED (450nm), Green LED, etc.	Must match the absorption spectrum of the photocatalyst. Wavelength screening is crucial for optimal excitation and avoiding side reactions.	[7][8][12]

Visualizing the Troubleshooting Workflow

When faced with low yield, a structured approach can save significant time and resources. The following workflow provides a logical decision-making process.

Caption: A logical workflow for troubleshooting low yields.

Key Experimental Protocols

Protocol 1: General Procedure for Solvent Degassing (for O₂-Sensitive Reactions)

This protocol is crucial for many photoredox and metal-catalyzed reactions to prevent catalyst deactivation or quenching of excited states.

• Assemble the reaction glassware (flask, condenser, magnetic stir bar) and flame-dry under vacuum. Allow to cool to room temperature under a positive pressure of inert gas (Argon or Nitrogen).

• Add the solvent to the reaction flask via cannula or syringe.

• Freeze-Pump-Thaw Method (Recommended): a. Carefully freeze the solvent by immersing the flask in a liquid nitrogen bath. b. Once fully frozen, open the flask to a high-vacuum line and evacuate for 5-10 minutes. c. Close the connection to the vacuum and remove the flask from the liquid nitrogen bath. Allow the solvent to thaw completely. You may see gas bubbles evolve. d. Repeat this Freeze-Pump-Thaw cycle at least three times. e. After the final thaw, backfill the flask with inert gas. The solvent is now ready for use.

• Sparging Method (Alternative): a. Insert a long needle connected to an inert gas line into the solvent, ensuring the tip is below the liquid surface. b. Insert a second, shorter needle to act as a vent. c. Bubble the inert gas through the solvent for 20-30 minutes. While less rigorous than Freeze-Pump-Thaw, this is often sufficient.

Frequently Asked Questions (FAQs)

Q1: Can I switch from a metal catalyst to a photocatalyst for the same transformation? A1: Not directly. These methods proceed through fundamentally different mechanisms (e.g., two-electron polar vs. single-electron radical pathways). A reaction optimized for a Pd(II) catalyst will almost certainly require complete re-optimization for a photoredox catalyst, including changes to solvent, additives, and even the substrate's electronic properties.

Q2: My desired spiroindoline product seems to be unstable on silica gel. What can I do? A2: Product instability during purification is a common source of apparent low yield.

• Neutralize the Silica: Pre-treat your silica gel by slurrying it in a solvent mixture containing 1-2% triethylamine, then remove the solvent in vacuo. This neutralizes the acidic silica surface, which can degrade sensitive products like enamines or certain ketals.

• Alternative Stationary Phases: Consider using alumina (basic or neutral) or C18 reverse-phase chromatography.

• Non-Chromatographic Methods: If possible, try to isolate the product via crystallization or distillation.

Q3: How do I know if my indole is electron-rich or electron-poor? A3: This is determined by the substituents on the indole ring system.

• Electron-Donating Groups (EDGs) make the indole electron-rich. These groups (e.g., -OCH₃, -CH₃, -NR₂) donate electron density into the aromatic system, making it more nucleophilic.

• Electron-Withdrawing Groups (EWGs) make the indole electron-poor. These groups (e.g., -NO₂, -CN, -CO₂R, -SO₂R) pull electron density out of the aromatic system, making it less nucleophilic and more electrophilic, especially at the C2/C3 positions.[1]

References

• G. G. D. de Oliveira, G. L. V. de Oliveira, F. L. C. de Melo, J. A. R. Rodrigues, and M. V. de Almeida, "Dearomative Nucleophilic Addition of Lithium Enolates to Electron‐Poor Indoles," ChemPhysChem, 2025. [Link]

• S. K. Guchhait, S. S. Kotha, and S. K. Sharma, "Visible-Light-Induced Dearomative Annulation of Indoles toward Stereoselective Formation of Fused- and Spiro Indolines," ACS Omega, 2024. [Link]

• Y. Wang, Z. Zhang, X. Li, and J. Yuan, "Photoredox-Catalyzed Dearomatization of Indoles with Amines: An Approach to Highly Strained Polycyclic Indolines," Organic Letters, 2025. [Link]

• K. Mori, T. Akiyama, and T. Moriyama, "Hypoiodite-Catalyzed Oxidative Umpolung of Indoles for Enantioselective Dearomatization," Journal of the American Chemical Society, 2020. [Link]

• S. K. Guchhait, S. S. Kotha, and S. K. Sharma, "Visible-Light-Induced Dearomative Annulation of Indoles toward Stereoselective Formation of Fused- and Spiro Indolines," ACS Omega, 2024. [Link]

• T. J. D. G. de Oliveira, G. L. V. de Oliveira, F. L. C. de Melo, J. A. R. Rodrigues, and M. V. de Almeida, "Dearomative (3+2) Cycloadditions between Indoles and Vinyldiazo Species Enabled by a Red‐Shifted Chromium Photocatalyst," Angewandte Chemie International Edition, 2022. [Link]

• Z. Wang, H. Zeng, and C.-J. Li, "Dearomatization-Rearomatization Strategy for Reductive Cross-Coupling of Indoles with Ketones in Water," Organic Letters, 2019. [Link]

• Y. Liu, Y. Du, and W. Wang, "Recent Advance on Oxidative Dearomatization Involved C-H bond for Constructing Value-added Oxindoles," Organic & Biomolecular Chemistry, 2021. [Link]

• G. G. D. de Oliveira, G. L. V. de Oliveira, F. L. C. de Melo, J. A. R. Rodrigues, and M. V. de Almeida, "(PDF) Dearomative Nucleophilic Addition of Lithium Enolates to Electron‐Poor Indoles," ResearchGate, 2025. [Link]

• Y. Wang, Z. Zhang, X. Li, and J. Yuan, "Asymmetric Dearomatization of Indole Derivatives With N-Hydroxycarbamates Enabled by Photoredox Catalysis," Angewandte Chemie International Edition, 2019. [Link]

• Y. Liu, Y. Du, and W. Wang, "Pd(ii)-Catalyzed oxidative dearomatization of indoles: substrate-controlled synthesis of indolines and indolones," Organic Chemistry Frontiers, 2021. [Link]

• M. J. James, P. O'Brien, R. J. K. Taylor, and W. P. Unsworth, "Dearomatizing Spiroannulation Reagents: Direct Access to Spirocycles from Indoles and Dihalides," Organic Letters, 2018. [Link]

• Y. Liu, Y. Du, and W. Wang, "Oxidative Dearomatization of Indoles via Pd-Catalyzed C–H Oxygenation: An Entry to C2-Quaternary Indolin-3-ones," Organic Letters, 2016. [Link]

• Y. Liu, Y. Du, and W. Wang, "Direct oxidative dearomatization of indoles: access to structurally diverse 2,2-disubstituted indolin-3-ones," Chemical Communications, 2021. [Link]

• Y. Liu, Y. Du, and W. Wang, "Photocatalytic intermolecular [2 + 2] cycloaddition/dearomatization of indoles: easy access to cyclobutane-fused indolines," Organic Chemistry Frontiers, 2021. [Link]

• J. Bariwal, L. G. Voskressensky, and E. V. Van der Eycken, "Recent advances in spirocyclization of indole derivatives," Chemical Society Reviews, 2018. [Link]

• J. T. R. Liddon, A. K. Clarke, and W. P. Unsworth, "Preparation and Reactions of Indoleninyl Halides: Scaffolds for the Synthesis of Spirocyclic Indole Derivatives," Organic Letters, 2016. [Link]

• H. S. Rzepa, "Understanding the electrophilic aromatic substitution of indole," Henry Rzepa's Blog, 2013. [Link]

• J. A. Carmona, "Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base," Arkivoc, 2002. [Link]

• One Chemistry, "Indole | Aromatic Electrophilic Substitution | Problem | Question | Solved," YouTube, 2023. [Link]

• J. Bariwal, L. G. Voskressensky, and E. V. Van der Eycken, "Recent advances in spirocyclization of indole derivatives," Chemical Society Reviews, 2018. [Link]

• Q. Zhou, X. Song, X. Zhang, and X. Fan, "Synthesis of 3-spirooxindole 3H-indoles through Rh(iii)-catalyzed [4 + 1] redox-neutral spirocyclization of N-aryl amidines with diazo oxindoles," Organic Chemistry Frontiers, 2021. [Link]

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Technical Support Center: Crystallization of 5'-aminospiro[cyclopropane-1,3'-indolin]-2'-one

Welcome to the dedicated technical support guide for overcoming crystallization challenges with 5'-aminospiro[cyclopropane-1,3'-indolin]-2'-one. This resource is designed for researchers, medicinal chemists, and process development scientists. My goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to make informed decisions during your crystallization experiments. The spiro-oxindole core is a valuable pharmacophore, but its rigidity and hydrogen-bonding capabilities can present unique crystallization hurdles.[1][2][3][4] This guide is structured as a series of frequently encountered problems and questions, offering logical troubleshooting pathways and expert insights.

Understanding the Molecule: Key Physicochemical Drivers

Before troubleshooting, it's crucial to understand the molecular properties of 5'-aminospiro[cyclopropane-1,3'-indolin]-2'-one that govern its crystallization behavior.

• Rigid Spirocyclic Core: The spiro[cyclopropane-1,3'-indolin]-2'-one scaffold is conformationally rigid.[5] This can be advantageous for forming an ordered crystal lattice but may also lead to solubility issues in many common solvents.

• Hydrogen Bonding: The molecule possesses key hydrogen bond donors (the amine -NH2 and the lactam N-H) and acceptors (the lactam C=O). These groups will strongly influence solvent interactions and the final crystal packing arrangement, often forming predictable patterns or motifs.[2][5]

• Polarity: The presence of the amino and lactam functionalities imparts significant polarity to the molecule. This dictates that polar solvents will likely be required for dissolution, but achieving the delicate balance of supersaturation needed for crystallization can be challenging.[6]

Troubleshooting Guide: Common Crystallization Problems

This section addresses the most frequent obstacles encountered when attempting to crystallize this compound. Each problem is followed by an explanation of the cause and a step-by-step protocol for resolution.

Problem 1: My compound "oils out" and refuses to crystallize.

Question: I've dissolved my compound in a suitable solvent, but upon cooling or anti-solvent addition, it separates as a viscous liquid or oil instead of forming crystals. Why is this happening and how can I fix it?

Expert Analysis: "Oiling out," or liquid-liquid phase separation, is a common frustration that occurs when the solute's concentration exceeds the solubility limit at a temperature that is above the compound's melting point in that specific solvent system.[7][8] Essentially, the compound comes out of solution as a supersaturated, impure liquid phase because nucleation and crystal growth are kinetically slower than this phase separation. For a molecule like 5'-aminospiro[cyclopropane-1,3'-indolin]-2'-one, with its strong potential for intermolecular interactions, this is often triggered by achieving supersaturation too rapidly.[9]

Troubleshooting Workflow:

Caption: Decision workflow for troubleshooting oiling out.

Step-by-Step Protocol to Resolve Oiling Out:

• Reduce the Rate of Supersaturation:

  • For Cooling Crystallization: If you are cooling the solution, slow the process dramatically. Instead of placing the flask in an ice bath, allow it to cool to room temperature on the bench, then transfer it to a refrigerator, and finally to a freezer. Insulating the flask (e.g., with paper towels or a beaker) can also help.[7]

  • For Anti-Solvent Addition: Use vapor diffusion instead of direct liquid addition. This is the most effective method for slowing down the process.[10][11] See the detailed protocol in the FAQ section.

• Decrease Solute Concentration: The system may be too concentrated. Return the oiled-out mixture to the heat source, add more of the primary (good) solvent until the oil redissolves, and then attempt the crystallization again.[7][9]

• Change the Solvent System: The chosen solvent may be too "good," requiring a very large change in conditions (temperature or anti-solvent volume) to induce crystallization, which promotes oiling out. Try a solvent in which the compound has slightly lower solubility at high temperatures.

• Try Seeding: If you have even a tiny crystal from a previous attempt, add it to the solution once it becomes slightly cloudy or has cooled slightly. A seed crystal provides a template for ordered growth, bypassing the kinetic barrier for nucleation and preventing oiling.[9][12]

Problem 2: I'm getting an amorphous precipitate or a fine powder, not single crystals.

Question: My compound crashes out of solution as a fine powder or a solid with no defined crystal faces. How can I promote the growth of larger, well-ordered single crystals suitable for X-ray diffraction?

Expert Analysis: The formation of amorphous precipitate or microcrystalline powder indicates that nucleation is occurring too rapidly and indiscriminately throughout the solution. Crystal growth is a two-step process: nucleation (the formation of a stable, tiny crystalline core) followed by growth (the ordered addition of molecules to that core).[13] When the solution is too highly supersaturated, the nucleation rate far exceeds the growth rate, resulting in a massive number of tiny crystals instead of a few large ones. Impurities can also promote this outcome by acting as nucleation sites or disrupting the crystal lattice.[13][14]

Troubleshooting Workflow:

Caption: Troubleshooting amorphous precipitate formation.

Step-by-Step Protocol to Obtain Single Crystals:

• Ensure High Purity: Impurities can inhibit crystal growth or act as nucleation sites, leading to poor crystal quality.[14][15] If purity is questionable (<99%), purify the material again using column chromatography. Residual solvents from synthesis can also be highly detrimental. Ensure the compound is thoroughly dried under high vacuum.

• Reduce Supersaturation Level: Work in the "metastable zone," where the solution is supersaturated but spontaneous nucleation is slow.[11] This is achieved by:

  • Using a more dilute starting solution.

  • Slowing down the cooling or anti-solvent diffusion rate as much as possible.

• Use a Slower Crystallization Technique:

  • Vapor Diffusion: This is the gold standard for growing high-quality single crystals from small amounts of material.[10][11] It provides the slowest and most controlled approach to reaching supersaturation.

  • Slow Evaporation: Dissolve the compound in a solvent in which it is moderately soluble. Place the vial in a larger, sealed container with the lid slightly ajar, or cover the vial with parafilm and poke a few small holes with a needle. This allows the solvent to evaporate over days or weeks.

• Solvent Selection: Avoid highly volatile solvents like DCM or diethyl ether if possible, as they evaporate too quickly and can lead to disordered lattices if trapped and then lost.[10]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for solvent screening for this molecule?

A good starting point involves screening a range of solvents with varying polarities and hydrogen bonding capabilities. Given the polar nature of 5'-aminospiro[cyclopropane-1,3'-indolin]-2'-one, you will likely need a polar solvent to achieve initial dissolution.

Solvent Class	Examples	Rationale
Alcohols	Methanol, Ethanol, IPA	Strong H-bond donors/acceptors, likely to be good primary solvents. High solubility may require an anti-solvent.[16]
Esters	Ethyl Acetate, IPAc	Moderate polarity and H-bond accepting capability. Often excellent for achieving the right solubility balance.
Ketones	Acetone, MEK	Good polar solvents, but their volatility can sometimes lead to rapid, uncontrolled crystallization.[10]
Ethers	THF, 2-MeTHF, Dioxane	Can be effective, particularly in binary systems. THF was used successfully for a similar, unsubstituted spiro-cyclopropane-indolinone.[5]
Nitriles	Acetonitrile	Polar aprotic solvent, can be very effective in disrupting strong solute-solute interactions.
Hydrocarbons	Heptane, Toluene	Will almost certainly be anti-solvents (or "bad" solvents). Useful for vapor diffusion or as the anti-solvent in layering experiments.

Screening Protocol:

• Place ~5-10 mg of your compound into several small vials.

• Add a potential "good" solvent dropwise at room temperature until the solid dissolves. Note the approximate solubility.

• If it dissolves easily, it's a good candidate for a primary solvent in a vapor diffusion setup.

• If it is poorly soluble, heat the mixture gently. If it dissolves upon heating, it's a good candidate for slow cooling crystallization.

Q2: Can you provide a detailed protocol for vapor diffusion?

Vapor diffusion is an excellent method for this compound because it gently coaxes the material out of solution.[11][17]

Detailed Step-by-Step Vapor Diffusion Protocol:

• Prepare the Inner Vial: Dissolve 5-10 mg of your compound in the minimum amount of a "good" solvent (e.g., methanol, THF, or ethyl acetate) in a small, open vial (e.g., a 0.5 mL vial).

• Prepare the Outer Vial: In a larger vial (e.g., a 4 mL vial), add ~1-2 mL of an "anti-solvent" in which your compound is insoluble (e.g., heptane, diethyl ether). The anti-solvent should be more volatile than the good solvent.[10]

• Assemble the System: Carefully place the small, open inner vial inside the larger outer vial. Ensure the inner vial stands upright and does not touch the walls of the outer vial.[10]

• Seal and Wait: Seal the outer vial tightly with a cap. Do not disturb the setup. Place it in a location with a stable temperature and away from vibrations.

• Mechanism of Action: The more volatile anti-solvent will slowly diffuse in the vapor phase into the good solvent in the inner vial. This gradually lowers the solubility of your compound, slowly bringing the solution to a state of supersaturation, which is ideal for the growth of large, well-ordered crystals.[18]

• Monitor: Check for crystal growth over several days to weeks.

Q3: My compound might exist in multiple crystalline forms (polymorphs). How do I screen for this?

Polymorphism—the ability of a compound to exist in more than one crystal form—is a critical consideration in drug development as different polymorphs can have different physical properties, such as solubility and stability.[19] A polymorph screen is a systematic investigation to find as many crystalline forms as possible.[20][21][22][23]

Strategies for Polymorph Screening:

• Vary Solvents: Crystallize the compound from a wide array of different solvents and solvent mixtures. Different solvent-solute interactions can favor the nucleation of different polymorphs.

• Vary Crystallization Method: Use different techniques (slow cooling, slow evaporation, vapor diffusion, slurry conversion) for the same solvent system. The rate at which supersaturation is achieved can influence which polymorph appears (Ostwald's Rule of Stages).

• Vary Temperature: Set up crystallization experiments at different temperatures (e.g., 4 °C, room temperature, 40 °C).

• Slurry Experiments: Stir a suspension of the solid in a solvent in which it is sparingly soluble for an extended period (days to weeks). This method often converts less stable forms into the most thermodynamically stable polymorph at that temperature.

Each solid form obtained should be analyzed by techniques like X-ray Powder Diffraction (XRPD), Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA) to identify unique forms.

References

• Spingler, B., Schnidrig, S., Todorova, T., & Wild, F. (2012). Some thoughts about the single crystal growth of small molecules. CrystEngComm, 14, 751-757. [Link]

• More, P., Srirangam, G., & Kumar, S. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(7), 2579-2603. [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Mettler Toledo. Oiling Out in Crystallization. [Link]

• Zhang, K., et al. (2023). Impact of impurities on crystal growth. Nature Communications, 14(1), 1-8. [Link]

• Threlfall, T., & T. L. Blagden. (2010). Polymorph screening in pharmaceutical development. RSC Advances. [Link]

• Reddy, B. J., et al. (2022). Spirooxindole-Pyrrolizidine: Synthesis, Crystal Structure, and Anticancer Activity. Molecules, 27(19), 6599. [Link]

• Zhang, L., et al. (2012). Spiro[cyclopropane-1,3′-indolin]-2′-one. Acta Crystallographica Section E: Structure Reports Online, 68(10), o2897. [Link]

• Wang, C., et al. (2022). Solvent Polarity Influenced Polymorph Selection of Polar Aromatic Molecules. Crystal Growth & Design, 22(12), 7182-7188. [Link]

• ResearchGate. (2025). Effect of Impurities on the Growth Kinetics of Crystals. [Link]

• Chen, A. et al. (2007). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. Pharmaceutical Technology. [Link]

• Staples, R. J. (2024). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 1), 1-10. [Link]

• Al-Rammahi, M. B., et al. (2023). Synthesis and Characterization of New Spirooxindoles Including Triazole and Benzimidazole Pharmacophores via [3+2] Cycloaddition Reaction: An MEDT Study of the Mechanism and Selectivity. Molecules, 28(19), 6982. [Link]

• Google Patents. (2014).

• ResearchGate. (2014). How to avoid the formation of oil droplets during recrystallization?. [Link]

• SciRP.org. (2013). KCl Single Crystals Growth with Mn, Ag and In Impurities by Czochralski Method and Study of Impurities Influence on Their Properties. [Link]

• Charles River Laboratories. Pharmaceutical Polymorphism Screening & Selection. [Link]

• Hampton Research. (2002). Sitting Drop Vapor Diffusion. [Link]

• O'Mahony, M., et al. (2020). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. Crystal Growth & Design, 20(4), 2415-2425. [Link]

• Kumar, D., et al. (2020). Stereoselective Synthesis of Spirooxindole Derivatives Using One-Pot Multicomponent Cycloaddition Reaction and Evaluation of Their Antiproliferative Efficacy. ACS Omega, 5(42), 27488-27501. [Link]

• ResearchGate. (2007). (PDF) Solvent Systems for Crystallization and Polymorph Selection. [Link]

• Arshad, M., et al. (2014). Synthesis and crystal structures of 5'-phenylspiro[indoline-3, 2'-pyrrolidin]-2-one derivatives. Chemistry Central Journal, 8(1), 1-8. [Link]

• Kingston, R. L., et al. (2016). Crystallization of Membrane Proteins by Vapor Diffusion. Methods in Molecular Biology, 1432, 141-155. [Link]

• Hampton Research. (2002). Sitting Drop Vapor Diffusion Crystallization. [Link]

• Chemistry For Everyone. (2025). How Do Impurities Affect Crystal Structures?. YouTube. [Link]

• International Pharmaceutical Industry. (2021). The Importance of Polymorph Screenings: Risk Mitigation and Manufacturing Control. [Link]

• Hampton Research. (n.d.). Crystallization Tips. [Link]

• University of Florida. (2015). How To Grow Crystals. The Center for Xray Crystallography. [Link]

• Fábián, L., et al. (2024). Synthesis and Docking Studies of Novel Spiro[5,8-methanoquinazoline-2,3′-indoline]-2′,4-dione Derivatives. Molecules, 29(21), 4983. [Link]

• Reddit. (2022). Help with recrystallization. r/Chempros. [Link]

• Ye, N., et al. (2009). An Efficient Synthesis of a Spirocyclic Oxindole Analogue. Organic Process Research & Development, 13(4), 698-701. [Link]

• Mustoe, C., et al. (2022). Impurity incorporation in solution crystallization: diagnosis, prevention, and control. CrystEngComm, 24(10), 1888-1906. [Link]

• Omprakash, H. N. (2018). Synthesis of Oxindoles, Spirooxindoles, and Isatins with Prominent Bioactive Probes: Review. Organic & Medicinal Chem IJ, 5(4). [Link]

• Veranova. (n.d.). Polymorph, Salt & Cocrystal Screening. [Link]

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Reference Data & Comparative Studies

Topic: 5'-aminospiro[cyclopropane-1,3'-indolin]-2'-one Scaffold vs. MI-888 as MDM2 Inhibitors

An In-Depth Comparative Guide for Drug Development Professionals

The reactivation of the p53 tumor suppressor pathway by inhibiting its primary negative regulator, MDM2, represents a cornerstone of modern targeted cancer therapy. For cancers harboring wild-type p53, small-molecule inhibitors that disrupt the MDM2-p53 protein-protein interaction (PPI) can unleash the potent tumor-killing functions of p53.

This guide provides a technical comparison between an early-generation spiro-oxindole scaffold, represented by 5'-aminospiro[cyclopropane-1,3'-indolin]-2'-one derivatives, and the highly optimized clinical candidate, MI-888. We will dissect the nuances of their biochemical potency, cellular efficacy, and the experimental methodologies crucial for their evaluation, offering a field-proven perspective for researchers in oncology.

The MDM2-p53 Axis: A Critical Node in Cancer Biology

The p53 protein functions as a transcription factor that, in response to cellular stress like DNA damage or oncogene activation, can halt the cell cycle or initiate apoptosis. The E3 ubiquitin ligase MDM2 binds to the N-terminal transactivation domain of p53, targeting it for proteasomal degradation and thereby suppressing its activity. This forms a classic auto-regulatory feedback loop, as p53 itself transcriptionally upregulates MDM2. In many tumors, this balance is broken by MDM2 overexpression, effectively neutralizing p53. The therapeutic goal is to sever this interaction, stabilize p53, and restore its tumor-suppressive functions.

Caption: A standard workflow for Western blot analysis of MDM2 inhibitor activity.

Self-Validation: A critical control is to run a parallel experiment in a p53-null cell line. A true on-target effect will show p21 induction only in the p53 wild-type cells, proving the activity is p53-dependent.

Functional Outcome: Cell Viability Assay

Causality: This assay determines if p53 activation translates into a functional anti-cancer effect, namely, the inhibition of cell proliferation or the induction of cell death.

Methodology (CellTiter-Glo® Example):

• Cell Seeding: Seed p53 wild-type cancer cells (e.g., HCT-116) and a p53-null counterpart into 96-well plates and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of inhibitor concentrations (typically a 10-point, 3-fold serial dilution). Incubate for 72 hours.

• Reagent Addition: Equilibrate the plate and CellTiter-Glo® reagent to room temperature. Add the reagent to each well, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present (an indicator of metabolically active cells).

• Signal Measurement: Shake the plate for 2 minutes and then let it sit for 10 minutes to stabilize the signal. Measure luminescence with a plate reader.

• Data Analysis: Normalize the data to vehicle-treated controls and plot the percentage of cell viability against inhibitor concentration to calculate the GI50 (concentration for 50% growth inhibition). A significantly lower GI50 in p53-WT cells compared to p53-null cells confirms a p53-dependent mechanism of action.

Conclusion

The evolution from early spiro[cyclopropane-1,3'-indolin]-2'-one scaffolds to the highly optimized molecule MI-888 is a clear demonstration of successful structure-based drug design. While both compounds operate through the same mechanism of inhibiting the MDM2-p53 interaction, MI-888's superior biochemical potency, cellular activity, and in vivo efficacy mark it as a far more promising therapeutic candidate. [1][2]For researchers in the field, understanding this progression and mastering the validation protocols outlined herein are essential for identifying and advancing the next generation of p53-reactivating cancer therapies.

References

• Zhao, Y., Yu, S., Sun, W., Liu, L., Lu, J., McEachern, D., Shargary, S., Bernard, D., Li, X., Zhao, T., Zou, P., Sun, D., & Wang, S. (2013). A Potent Small-Molecule Inhibitor of the MDM2-p53 Interaction (MI-888) Achieved Complete and Durable Tumor Regression in Mice. Journal of Medicinal Chemistry, 56(13), 5553–5561. [Link]

• Zhao, Y., et al. (2013). A potent small-molecule inhibitor of the MDM2-p53 interaction (MI-888) achieved complete and durable tumor regression in mice. PubMed, 23786219. [Link]

• Kamal, A., et al. (2015). Synthesis and biological evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as potential anticancer agents. Bioorganic & Medicinal Chemistry Letters, 25(20), 4469-4474. [Link]

• Manfredi, J. J. (2010). The MDM2-p53 relationship. Molecular Cancer Research, 8(7), 1057-1060. [Link]

• Atatreh, N., Ghattas, M. A., Bardaweel, S. K., Al Rawashdeh, S., & Al Sorkhy, M. (2018). Identification of new inhibitors of Mdm2-p53 interaction via pharmacophore and structure-based virtual screening. Drug Design, Development and Therapy, 12, 3545–3557. [Link]

• ResearchGate. (2025). A Potent Small-Molecule Inhibitor of the MDM2-p53 Interaction (MI-888) Achieved Complete and Durable Tumor Regression in Mice. ResearchGate. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 5'-Amino-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one

A Researcher's Guide to Safe Handling: 5'-Amino-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one

In the dynamic landscape of drug discovery and chemical synthesis, the novel molecular architecture of spiro-oxindoles presents both exciting therapeutic possibilities and critical safety considerations. This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with 5'-Amino-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one. As a Senior Application Scientist, my objective is to synthesize technical accuracy with field-proven insights, ensuring that every protocol described is a self-validating system for safety and operational excellence. The toxicological properties of this specific compound have not been fully investigated, necessitating a cautious and proactive approach to safety.[1]

Hazard Assessment and Risk Mitigation

Due to the absence of a specific Safety Data Sheet (SDS) for 5'-Amino-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one, a risk assessment must be conducted based on structurally related compounds. For instance, 5-Aminoindole hydrochloride is classified as harmful if swallowed, in contact with skin, or if inhaled.[1] Therefore, it is prudent to assume that 5'-Amino-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one may present similar hazards.

Assumed Hazards:

• Acute Toxicity: Potential for harm if swallowed, inhaled, or in contact with skin.[1]

• Skin and Eye Irritation: Assumed to be a potential irritant.

• Respiratory Irritation: The compound is likely a solid, and dust formation should be avoided.[1]

Personal Protective Equipment (PPE): A Multi-layered Defense

A comprehensive PPE strategy is paramount to ensure personal safety. The following table outlines the minimum required PPE for handling 5'-Amino-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one.

Protection Type	Specific Recommendation	Rationale and Best Practices
Hand Protection	Nitrile gloves (double-gloving recommended)	Provides a barrier against dermal absorption.[1][2] Double-gloving is a best practice when handling compounds with unknown toxicity. Regularly inspect gloves for any signs of degradation or puncture.
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles. A face shield is required when there is a risk of splashing.	Protects against accidental splashes and airborne particles.[1][2]
Body Protection	A fully buttoned laboratory coat.	Prevents contamination of personal clothing.[1][2]
Respiratory Protection	Use in a certified chemical fume hood is mandatory.[1] If weighing or transferring powder outside of a fume hood is unavoidable, a NIOSH-approved respirator with a particulate filter (e.g., N95) is required.	Minimizes the risk of inhaling airborne particles.[1] All work with this compound should be performed in a well-ventilated area, preferably a chemical fume hood.

Procedural Guidance for Safe Handling

The following step-by-step workflow is designed to minimize exposure and ensure a safe laboratory environment.

• Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and the sash is at the appropriate height.

• PPE Inspection: Inspect all PPE for integrity before use.

• Emergency Equipment: Confirm the location and accessibility of the nearest safety shower and eyewash station.[1]

• Waste Containers: Prepare clearly labeled waste containers for solid and liquid chemical waste, as well as for contaminated PPE.

Figure 1: A stepwise workflow for the safe handling of 5'-Amino-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one.

• Decontamination: Decontaminate all surfaces and equipment that may have come into contact with the compound.

• Waste Disposal: Dispose of all chemical waste and contaminated materials in accordance with institutional and local regulations.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination (gloves, goggles, lab coat).

• Hand Hygiene: Wash hands thoroughly with soap and water after removing PPE.[1]

Emergency Procedures

In the event of an exposure, immediate and appropriate action is critical.

Exposure Type	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

Disposal Plan

All waste generated from handling 5'-Amino-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one must be treated as hazardous.

• Solid Waste: Collect all solid waste, including contaminated PPE, in a designated, sealed, and clearly labeled container.

• Liquid Waste: Collect all liquid waste in a designated, sealed, and clearly labeled container. Do not mix with other waste streams unless compatibility is confirmed.

• Disposal: Dispose of all waste through your institution's environmental health and safety office, following all local, state, and federal regulations.

Conclusion

The responsible use of novel chemical entities like 5'-Amino-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one is fundamental to advancing scientific discovery while ensuring the safety of all laboratory personnel. By adhering to the principles of proactive hazard assessment, diligent use of personal protective equipment, and meticulous adherence to safe handling protocols, researchers can confidently explore the potential of this and other spiro-oxindole compounds.

References

• KISHIDA CHEMICAL CO., LTD. (2023, May 8).

• State of Michigan. PART 433, PERSONAL PROTECTIVE EQUIPMENT. Retrieved from [Link]

• State of Michigan. Parts 6, 33, and 433 - Personal Protective Equipment Standards for General Industry and Construction. Retrieved from [Link]

• State of Michigan. Part 33, Personal Protective Equipment. Retrieved from [Link]

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